Cas no 2408129-39-3 ()

• CAS No: 2408129-39-3
• MF: C₁₂H₁₄FN₅O₄
• MW: 311.269065380096
• CID: 6648299
• PubChem ID: 162368373
• Update Time: 2026-03-12

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H12FN5O3.H2O/c1-2-12(4-19)6(20)3-7(21-12)18-5-15-8-9(14)16-11(13)17-10(8)18;/h1,5-7,19-20H,3-4H2,(H2,14,16,17);1H2/t6-,7+,12+;/m0./s1
• InChI Key： KRUZUXMDKXRQFG-OLENLRBRSA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(CO)O1)O)N.O

Computed Properties

• Exact Mass: 311.10298211g/mol
• Monoisotopic Mass: 311.10298211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines